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Compound of Interest

Compound Name: JMV 2959

Cat. No.: B10799418

Disclaimer: This document provides guidance on personal protective equipment (PPE) and
handling procedures for IMV 2959 based on general laboratory safety principles for potent,
non-hazardous bioactive peptides. While IMV 2959 is not classified as a hazardous substance
requiring a Safety Data Sheet under Regulation (EC) No. 1907/2006 (REACH), it is a potent
biological molecule. Therefore, adherence to rigorous safety protocols is essential to minimize
exposure and ensure a safe laboratory environment. Researchers should always consult their
institution's specific safety guidelines and conduct a thorough risk assessment before handling
any new compound.

Personal Protective Equipment (PPE) for Handling
JMV 2959

The following table summarizes the recommended personal protective equipment for handling
JMV 2959 in a laboratory setting. These recommendations are based on standard best
practices for handling non-hazardous but potent chemical compounds.[1][2][3][4][5][6]
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Specifications and Use

PPE Category Equipment
Cases
- Minimum requirement for all
handling procedures.- Double-
gloving is recommended when
) o handling stock solutions or
Hand Protection Nitrile gloves

performing procedures with a
higher risk of splashing.-
Change gloves immediately if

contaminated.

Eye Protection

Safety glasses with side

shields

- Mandatory for all procedures
involving JMV 2959 to protect

against accidental splashes.[6]

Chemical splash goggles

- Recommended when
preparing stock solutions or
handling larger volumes where
the risk of splashing is

increased.

Body Protection

Laboratory coat

- A clean, buttoned lab coat
should be worn at all times to
protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required

- JMV 2959 is typically handled
in solution. If handling the
lyophilized powder outside of a
certified chemical fume hood
or biological safety cabinet, a
risk assessment should be
performed to determine if
respiratory protection (e.g., an
N95 respirator) is necessary to
prevent inhalation of airborne

particles.[6]
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- Required at all times in the
Foot Protection Closed-toe shoes laboratory to protect against

spills and falling objects.[2][4]

Operational and Disposal Plans

o Chemical Fume Hood/Biological Safety Cabinet: All handling of lyophilized JMV 2959
powder and preparation of stock solutions should be conducted in a certified chemical fume
hood or biological safety cabinet to minimize the risk of inhalation.[6]

» Designated Work Area: Designate a specific area within the laboratory for handling JIMV
2959 to prevent cross-contamination.

2.2.1. Reconstitution of Lyophilized Powder
e Preparation:
o Don the appropriate PPE as outlined in the table above.
o Prepare the designated work area by cleaning it with a suitable disinfectant.

o Allow the vial of lyophilized IMV 2959 to equilibrate to room temperature before opening
to prevent condensation.

¢ Reconstitution:

o

Perform all steps within a chemical fume hood or biological safety cabinet.

o

Carefully remove the cap from the vial.

o

Using a calibrated pipette, add the required volume of sterile, high-purity solvent (e.qg.,
sterile water or a recommended buffer) to the vial.

o

Gently swirl the vial to dissolve the peptide. Avoid vigorous shaking, which can cause
degradation.[7]

» Aliquoting and Storage:
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o Once fully dissolved, divide the solution into single-use aliquots in sterile microcentrifuge
tubes to avoid repeated freeze-thaw cycles.[7]

o Clearly label each aliquot with the compound name, concentration, and date of
preparation.

o Store aliquots at the recommended temperature (typically -20°C or -80°C for long-term
storage).[7]

2.2.2. Spill and Decontamination Procedures
e Minor Spills (in a fume hood):

o Absorb the spill with absorbent pads.

o Wipe the area with a suitable laboratory disinfectant.

o Dispose of all contaminated materials as chemical waste.
e Minor Spills (outside a fume hood):

o Alert others in the immediate area.

Evacuate the area if there is a risk of aerosolization.

[¢]

[e]

Don appropriate PPE, including double gloves and eye protection.

o

Cover the spill with absorbent material.

[¢]

Carefully clean the area with a laboratory disinfectant.

[¢]

Dispose of all contaminated materials as chemical waste.
2.2.3. Disposal Plan

o Chemical Waste: All materials that have come into contact with IMV 2959, including used
vials, pipette tips, gloves, and absorbent materials, must be disposed of as chemical waste.

[6]18]
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o Waste Segregation: Collect all IMV 2959 waste in a designated, clearly labeled, and sealed
hazardous waste container.[6]

e Institutional Protocols: Follow your institution's specific guidelines for the disposal of
chemical waste. Never dispose of IMV 2959 down the drain or in the regular trash.[6][9]

Visual Workflow and Safety Hierarchy
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Caption: Workflow for the safe handling of IMV 2959 from preparation to disposal.
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Caption: Hierarchy of controls for mitigating risks when handling laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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